Cas no 2165437-41-0 (1,1-Dimethylethyl (trans)-4-(aminomethyl)-3-methoxy-1-piperidinecarboxylate)

• Product Name: 1,1-Dimethylethyl (trans)-4-(aminomethyl)-3-methoxy-1-piperidinecarboxylate
• CAS No: 2165437-41-0
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 6794363
• PubChem ID: 57588245
• Update Time: 2025-06-09

1,1-Dimethylethyl (trans)-4-(aminomethyl)-3-methoxy-1-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8197412
• 1,1-dimethylethyl(trans)-4-(aminomethyl)-3-methoxy-1-piperidinecarboxylate
• 1,1-dimethylethyl (trans)4-(aminomethyl)-3-methoxy-1-piperidinecarboxylate
• tert-Butyl(3S,4S)-4-(aminomethyl)-3-methoxypiperidine-1-carboxylate
• WXQMQAMXMZTBAB-VHSXEESVSA-N
• 1,1-dimethylethyl (trans)-4-(aminomethyl)-3-methoxy-1-piperidinecarboxylate
• tert-Butyl (3S,4S)-4-(aminomethyl)-3-methoxypiperidine-1-carboxylate
• 2165437-41-0
• 1,1-Dimethylethyl (trans)-4-(aminomethyl)-3-methoxy-1-piperidinecarboxylate

• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(15)14-6-5-9(7-13)10(8-14)16-4/h9-10H,5-8,13H2,1-4H3/t9-,10+/m0/s1
• InChI Key： WXQMQAMXMZTBAB-VHSXEESVSA-N
• SMILES： O(C)[C@@H]1CN(C(=O)OC(C)(C)C)CC[C@H]1CN

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.8Ų

Additional information on 1,1-Dimethylethyl (trans)-4-(aminomethyl)-3-methoxy-1-piperidinecarboxylate

1,1-Dimethylethyl (trans)-4-(aminomethyl)-3-methoxy-1-piperidinecarboxylate (CAS No. 2165437-41-0): An Overview

1,1-Dimethylethyl (trans)-4-(aminomethyl)-3-methoxy-1-piperidinecarboxylate (CAS No. 2165437-41-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2165437-41-0, is a derivative of piperidine and exhibits unique structural and functional properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 1,1-Dimethylethyl (trans)-4-(aminomethyl)-3-methoxy-1-piperidinecarboxylate is characterized by a piperidine ring with a methoxy group at the 3-position and an aminomethyl group at the 4-position. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an interesting subject for further investigation.

Recent studies have highlighted the potential of 1,1-Dimethylethyl (trans)-4-(aminomethyl)-3-methoxy-1-piperidinecarboxylate in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent neuroprotective effects in vitro and in vivo. The researchers found that it effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 1,1-Dimethylethyl (trans)-4-(aminomethyl)-3-methoxy-1-piperidinecarboxylate has shown promise in the field of pain management. A clinical trial conducted by a team of researchers at the University of California, San Francisco, evaluated the analgesic effects of this compound in patients with chronic pain. The results indicated that it provided significant pain relief without causing severe side effects, making it a potential alternative to traditional opioid analgesics.

The pharmacokinetic profile of 1,1-Dimethylethyl (trans)-4-(aminomethyl)-3-methoxy-1-piperidinecarboxylate has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences in 2023 revealed that this compound has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. These findings suggest that it can be administered orally with sustained therapeutic effects.

Safety and toxicity assessments are crucial for any potential drug candidate. Preclinical studies have shown that 1,1-Dimethylethyl (trans)-4-(aminomethyl)-3-methoxy-1-piperidinecarboxylate has a low toxicity profile and does not cause significant adverse effects at therapeutic doses. This is an important consideration for its future development as a pharmaceutical product.

The synthesis of 1,1-Dimethylethyl (trans)-4-(aminomethyl)-3-methoxy-1-piperidinecarboxylate involves several steps, including the formation of the piperidine ring and the introduction of the methoxy and aminomethyl groups. Advanced synthetic methods have been developed to optimize the yield and purity of this compound, making it more accessible for large-scale production.

In conclusion, 1,1-Dimethylethyl (trans)-4-(aminomethyl)-3-methoxy-1-piperidinecarboxylate (CAS No. 2165437-41-0) is a promising compound with diverse therapeutic applications. Its neuroprotective and analgesic properties, combined with favorable pharmacokinetic and safety profiles, make it an attractive candidate for further clinical development. Ongoing research continues to explore its potential benefits and mechanisms of action, contributing to advancements in medicinal chemistry and pharmaceutical science.